Furfuryl methyl sulfide Furfuryl methyl sulfide 2-(Methylthiomethyl)furan, also known as 2-furfuryl methyl sulfide or fema 3160, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-(Methylthiomethyl)furan is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-(methylthiomethyl)furan is primarily located in the cytoplasm. 2-(Methylthiomethyl)furan is a garlic, horseradish, and onion tasting compound that can be found in coffee and coffee products. This makes 2-(methylthiomethyl)furan a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 1438-91-1
VCID: VC0074786
InChI: InChI=1S/C6H8OS/c1-8-5-6-3-2-4-7-6/h2-4H,5H2,1H3
SMILES: CSCC1=CC=CO1
Molecular Formula: C6H8OS
Molecular Weight: 128.19 g/mol

Furfuryl methyl sulfide

CAS No.: 1438-91-1

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VCID: VC0074786

Molecular Formula: C6H8OS

Molecular Weight: 128.19 g/mol

Furfuryl methyl sulfide - 1438-91-1

CAS No. 1438-91-1
Product Name Furfuryl methyl sulfide
Molecular Formula C6H8OS
Molecular Weight 128.19 g/mol
IUPAC Name 2-(methylsulfanylmethyl)furan
Standard InChI InChI=1S/C6H8OS/c1-8-5-6-3-2-4-7-6/h2-4H,5H2,1H3
Standard InChIKey SKSFHXVDHVKIBN-UHFFFAOYSA-N
SMILES CSCC1=CC=CO1
Canonical SMILES CSCC1=CC=CO1
Density 1.082-1.089 (20°)
Physical Description Colourless to pale brown liquid; cooked onion-garlic-radish-mustard notes in dilution, strong sulfuraceous, coffee-like
Description 2-(Methylthiomethyl)furan, also known as 2-furfuryl methyl sulfide or fema 3160, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-(Methylthiomethyl)furan is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-(methylthiomethyl)furan is primarily located in the cytoplasm. 2-(Methylthiomethyl)furan is a garlic, horseradish, and onion tasting compound that can be found in coffee and coffee products. This makes 2-(methylthiomethyl)furan a potential biomarker for the consumption of this food product.
Solubility Insoluble in water,soluble in organic solvents
Miscible at room temperature (in ethanol)
PubChem Compound 518937
Last Modified Nov 11 2021
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